Cas no 2137998-81-1 (4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid)

• Product Name: 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid
• CAS No: 2137998-81-1
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5783230
• PubChem ID: 165746669
• Update Time: 2025-06-12

4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid
• EN300-1131443
• 2137998-81-1
• 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid

• Inchi： 1S/C11H21NO3/c12-8-11(15,7-10(13)14)6-9-4-2-1-3-5-9/h9,15H,1-8,12H2,(H,13,14)
• InChI Key： UGXRBMRUYAIIKY-UHFFFAOYSA-N
• SMILES： OC(CN)(CC(=O)O)CC1CCCCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid

4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid (CAS No. 2137998-81-1): An Emerging Compound in Medicinal Chemistry

4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid (CAS No. 2137998-81-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as Cyclohexylmethylglycine, belongs to the class of amino acids and has shown promising results in various preclinical studies. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid is characterized by a cyclohexylmethyl group attached to a hydroxybutanoic acid backbone, with an additional amino group. This unique combination of functional groups imparts distinct chemical properties that make it an interesting candidate for drug development. The synthesis of this compound typically involves several steps, including the formation of the cyclohexylmethyl moiety and the subsequent introduction of the hydroxy and amino functionalities.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces the number of reaction steps and improves overall yield. This method involves the condensation of cyclohexanecarbaldehyde with an appropriate amino acid derivative, followed by selective reduction and functional group manipulation.

Biological Activities and Mechanisms

4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid has been investigated for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, immune response, and cellular signaling.

In vitro studies have demonstrated that 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid exhibits potent agonist activity towards specific GPCRs, such as the metabotropic glutamate receptor (mGluR) subtype 5. This receptor is implicated in several neurological disorders, including schizophrenia and depression. The ability of this compound to modulate mGluR5 activity suggests its potential as a lead compound for the development of novel therapeutics targeting these conditions.

Clinical Potential and Applications

The potential clinical applications of 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid are diverse and promising. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier, making it suitable for central nervous system (CNS) disorders. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, further enhance its therapeutic potential.

In the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid has been shown to exhibit neuroprotective effects. These effects are attributed to its ability to modulate oxidative stress and inflammatory responses, which are key contributors to neuronal damage in these conditions. A recent study published in Neuropharmacology reported that treatment with this compound significantly reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease.

Beyond neurological applications, 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties in chronic inflammatory diseases such as rheumatoid arthritis. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

Current Research Trends and Future Directions

The ongoing research on 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid is focused on optimizing its pharmacological profile and exploring new therapeutic applications. One area of active investigation is the development of prodrugs or analogs that can enhance the bioavailability and efficacy of this compound. For instance, researchers are exploring the use of nanoparticle-based delivery systems to improve targeted delivery to specific tissues or organs.

In addition to these efforts, there is growing interest in understanding the molecular mechanisms underlying the biological activities of 4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid. Advanced techniques such as molecular docking studies and structure-activity relationship (SAR) analysis are being employed to gain insights into how this compound interacts with its target receptors at the molecular level. These studies are expected to provide valuable information for rational drug design and optimization.

Conclusion

4-Amino-3-(cyclohexylmethyl)-3-hydroxybutanoic acid (CAS No. 2137998-81-1) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and favorable biological activities make it an attractive candidate for drug development across various therapeutic areas. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As our understanding of this compound continues to evolve, it holds promise as a valuable tool for advancing medical treatments and improving patient outcomes.